Cas no 139313-85-2 (3-Benzofuranacetonitrile, 5-methyl-)

• Product Name: 3-Benzofuranacetonitrile, 5-methyl-
• CAS No: 139313-85-2
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 3724898
• PubChem ID: 54545379
• Update Time: 2025-04-22

3-Benzofuranacetonitrile, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranacetonitrile, 5-methyl-
• 5-methyl-3-benzofuranacetonitrile
• 139313-85-2
• ZGECCTZJSPMALJ-UHFFFAOYSA-N
• DB-382763
• SCHEMBL7137911

• Inchi： 1S/C11H9NO/c1-8-2-3-11-9(6-8)7-10(13-11)4-5-12/h2-3,6-7H,4H2,1H3
• InChI Key： ZGECCTZJSPMALJ-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 171.068413911Da
• Monoisotopic Mass: 171.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.9Ų